CID 2790339

• IUPAC Name: 3-[(2-pyridin-3-ylquinazolin-4-yl)amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C20H14N4O2.ClH/c25-20(26)13-5-3-7-15(11-13)22-19-16-8-1-2-9-17(16)23-18(24-19)14-6-4-10-21-12-14;/h1-12H,(H,25,26)(H,22,23,24);1H
• InChI Key: MDYVQBHXFSSRIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CN=CC=C3)NC4=CC=CC(=C4)C(=O)O.Cl
• Molecular Formula: C20H15ClN4O2
• Molecular Weight: 378.8 g/mol

Description

CID 2790339 is a useful research compound. Its molecular formula is C20H15ClN4O2 and its molecular weight is 378.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Chemical Reactions Analysis

Absence of CID 2790339 in Available Sources

• Search Result Analysis :

  • None of the 42 compounds listed in Table 1 ([Source 1] ) or other sources ([Sources 2–12] ) reference this compound.

  • The PubChem CID system (used in [Source 1] ) typically catalogs bioactive compounds, but this compound was not identified in any datasets, including ToxCast profiling ([Source 12] ) or EPA CDR listings ([Sources 5, 11] ).

Potential Reasons for Missing Data

• Unreported or Proprietary Status :
  The compound may be proprietary, under investigation, or not yet published in peer-reviewed studies.

• Niche or Novel Applications :
  this compound might belong to a specialized class of chemicals not covered in the provided literature, such as recent drug candidates or industrial intermediates.

Recommendations for Further Research

To obtain authoritative data on this compound, consult:

• PubChem Database : Directly query the compound’s entry for synthetic pathways and reactivity (https://pubchem.ncbi.nlm.nih.gov).

• Reaxys or SciFinder : Use these platforms for patented reactions or proprietary synthetic methods.

• European Patent Office (EPO) : Search patents for experimental details (https://www.epo.org).

Limitations of Current Sources

• The provided materials focus on compounds with known biological activity (e.g., anticancer, antimicrobial) or regulatory listings, which may exclude this compound.

• No experimental procedures, reaction mechanisms, or spectral data (e.g., NMR, MS) were identified for this CID.